Cas no 1260666-10-1 (1-(6,7-Dihydro-4H-pyrano[3,4-D][1,3]oxazol-2-YL)methanamine)

• Product Name: 1-(6,7-Dihydro-4H-pyrano[3,4-D][1,3]oxazol-2-YL)methanamine
• CAS No: 1260666-10-1
• MF: C₇H₁₀N₂O₂
• MW: 154.166501522064
• CID: 5250212
• Update Time: 2025-07-27

1-(6,7-Dihydro-4H-pyrano[3,4-D][1,3]oxazol-2-YL)methanamine Chemical and Physical Properties

Names and Identifiers

• 1-(6,7-DIHYDRO-4H-PYRANO[3,4-D][1,3]OXAZOL-2-YL)METHANAMINE
• AB73475
• {4H,6H,7H-pyrano[3,4-d][1,3]oxazol-2-yl}methanamine
• 4H-Pyrano[3,4-d]oxazole-2-methanamine, 6,7-dihydro-
• 1-(6,7-Dihydro-4H-pyrano[3,4-D][1,3]oxazol-2-YL)methanamine

• Inchi： 1S/C7H10N2O2/c8-3-7-9-5-4-10-2-1-6(5)11-7/h1-4,8H2
• InChI Key： VOXNEJLYSWOMBT-UHFFFAOYSA-N
• SMILES： O1CC2=C(CC1)OC(CN)=N2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 142
• XLogP3: -1
• Topological Polar Surface Area: 61.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 1-(6,7-Dihydro-4H-pyrano[3,4-D][1,3]oxazol-2-YL)methanamine

Professional Introduction to Compound with CAS No 1260666-10-1 and Product Name: 1-(6,7-Dihydro-4H-pyrano[3,4-D][1,3]oxazol-2-YL)methanamine

The compound with the CAS number 1260666-10-1 and the product name 1-(6,7-Dihydro-4H-pyrano[3,4-D][1,3]oxazol-2-YL)methanamine represents a significant advancement in the field of pharmaceutical chemistry. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities and structural complexity. The presence of a pyrano[3,4-D][1,3]oxazole core in its molecular structure suggests a high degree of functionalization, which is often associated with enhanced binding affinity and selectivity towards biological targets.

In recent years, the development of novel heterocyclic compounds has been a focal point in medicinal chemistry research. The pyrano[3,4-D][1,3]oxazole scaffold is particularly intriguing due to its ability to mimic the binding pockets of various enzymes and receptors. This structural motif has been extensively explored for its potential applications in the treatment of inflammatory diseases, cancer, and neurological disorders. The methanamine substituent at the 1-position further enhances the compound's pharmacological profile by introducing a basic nitrogen atom, which can participate in hydrogen bonding interactions with biological targets.

One of the most compelling aspects of this compound is its structural similarity to known bioactive molecules. The pyrano[3,4-D][1,3]oxazole core has been reported to exhibit significant activity against several enzymes involved in disease pathways. For instance, studies have demonstrated that derivatives of this scaffold can inhibit kinases and other enzymes implicated in cancer progression. The methanamine group not only contributes to the compound's solubility but also plays a crucial role in modulating its pharmacokinetic properties.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities and mechanisms of action of such compounds with remarkable accuracy. Molecular docking studies have shown that 1-(6,7-Dihydro-4H-pyrano[3,4-D][1,3]oxazol-2-YL)methanamine can interact with various biological targets with high specificity. These studies have provided valuable insights into the compound's potential therapeutic applications and have guided further optimization efforts.

The synthesis of this compound involves multiple steps that require precise control over reaction conditions. The construction of the pyrano[3,4-D][1,3]oxazole core is particularly challenging due to its strained ring system. However, recent improvements in synthetic methodologies have made it possible to achieve high yields and purity levels. These advancements have not only facilitated the production of this compound but also opened up new avenues for the synthesis of related derivatives.

In addition to its synthetic significance, this compound has also been investigated for its potential role in drug discovery. Preclinical studies have shown that it can modulate key signaling pathways involved in various diseases. For example, it has been observed to inhibit inflammatory pathways by interacting with specific enzymes and receptors. These findings have prompted further research into its therapeutic potential and have identified several promising applications.

The development of novel pharmaceuticals relies heavily on the discovery and optimization of biologically active compounds. The pyrano[3,4-D][1,3]oxazole scaffold represents a valuable starting point for such efforts due to its versatility and functionalization potential. By incorporating different substituents at various positions on the core structure, researchers can generate a wide range of derivatives with tailored pharmacological properties.

Future research directions for this compound include exploring its mechanism of action in greater detail and evaluating its efficacy in vivo. Additionally, efforts are underway to develop more efficient synthetic routes that can be scaled up for industrial production. The integration of cutting-edge technologies such as flow chemistry and automated synthesis platforms is expected to accelerate these efforts significantly.

The impact of this compound on pharmaceutical research is expected to be substantial. Its unique structural features and potential biological activities make it a promising candidate for further development into a therapeutic agent. As our understanding of disease mechanisms continues to evolve, compounds like 1-(6,7-Dihydro-4H-pyrano[3,4-D][1,3]oxazol-2-YL)methanamine will play an increasingly important role in addressing unmet medical needs.